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Compound of Interest

Compound Name: G140

Cat. No.: B10824762

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the stability, storage, and
handling of G140, a potent and selective inhibitor of human cyclic GMP-AMP synthase (cGAS).
Adherence to these guidelines is crucial for ensuring the compound'’s integrity and obtaining
reliable, reproducible experimental results.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage for G140 powder?

G140 powder should be stored at -20°C for long-term stability.

Q2: What is the shelf-life of G140 powder?

When stored correctly at -20°C, G140 powder is stable for up to three years.[1]
Q3: How should I prepare a G140 stock solution?

It is recommended to dissolve G140 powder in anhydrous Dimethyl Sulfoxide (DMSO).[2] To
aid dissolution, you can gently warm the solution to 37°C or use sonication.[3]

Q4: What are the storage conditions for G140 stock solutions?
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For optimal stability, aliquot the G140 stock solution into single-use vials to minimize freeze-
thaw cycles and store them at -80°C.[2]

Q5: What is the stability of the G140 stock solution?

A G140 stock solution stored at -80°C is stable for up to one year.[1] If stored at -20°C, it
should be used within one to six months.[1][4][5]

Q6: Can | store working solutions for my experiments?

It is highly recommended to prepare fresh working solutions for in vivo experiments on the day
of use.[6]

Stability and Degradation

G140 is susceptible to two primary degradation pathways:

» Hydrolysis: Reaction with water can cleave the ester functional group of G140, leading to
inactive metabolites. This is accelerated in agueous solutions, particularly at non-neutral pH.

[7]

o Oxidation: Exposure to atmospheric oxygen, light, or trace metal contaminants can modify
the G140 structure, reducing its potency.[7]

To minimize degradation, store G140 as a dry powder in a tightly sealed, opaque container at
-20°C.[7] For solutions, use anhydrous solvents like DMSO, store at -80°C under an inert
atmosphere (e.g., argon or nitrogen), and avoid repeated freeze-thaw cycles.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data for G140.

Table 1. G140 Properties and Storage Recommendations
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Property Value

CAS Number 2369751-07-3

Molecular Formula C17H16CI2N4O2

Molecular Weight 379.24 g/mol

Appearance Translucent film or powder

Powder Storage

-20°C (up to 3 years)[1]

Stock Solution Storage

-80°C (up to 1 year) or -20°C (1-6 months)[1][4]
[5]

Table 2: G140 Inhibitory Activity

Target Assay Type ICso0
Human cGAS Biochemical 14.0 nM[2][6]
Mouse cGAS Biochemical 442 nM[2][6]

Human THP-1 cells (IFNB1

Cell-based 1.7 uM[2][8
MRNA) HM[2][8]
Human THP-1 cells (NF-kB

Cell-based 1.36 uM[2]
reporter)
Human Primary Macrophages Cell-based 0.86 pM[9]

Table 3: G140 Cellular Toxicity

Cell Line Metric Value
Human THP-1 Monocytes LDso (24h) >100 pMI[6][9]

Experimental Protocols & Workflows
cGAS-STING Signaling Pathway
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The diagram below illustrates the cGAS-STING signaling pathway, which is inhibited by G140.
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CGAS-STING Signaling Pathway
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Workflow for In Vitro cGAS Inhibition Assay

Prepare Serial Dilution of G140
and Master Mixes (cGAS, dsDNA, ATP, GTP)

:

(Add G140/Vehicle to Assay Plate)

(Add cGAS/dsDNA Master Mix)

(Add ATP/GTP Master Mix to Initiate Reaction)

anubate at 37°C for 30-90 minutes)
(Quantify 2'3'-cGAMP Production (ELISA, LC-MS))
Normalize Data and
Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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